N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2-methylphenyl)-2-(4-thiophen-2-ylsulfonylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C17H21N3O3S2/c1-14-5-2-3-6-15(14)18-16(21)13-19-8-10-20(11-9-19)25(22,23)17-7-4-12-24-17/h2-7,12H,8-11,13H2,1H3,(H,18,21)
• InChI Key: DRQLYFRUYNAFSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2CCN(CC2)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C17H21N3O3S2
• Molecular Weight: 379.5 g/mol

Description

N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide, also known as TAPI-1, is a chemical compound that has been widely used in scientific research due to its ability to inhibit metalloproteinases. Metalloproteinases are enzymes that play a crucial role in various biological processes such as tissue remodeling, cell migration, and angiogenesis. The inhibition of metalloproteinases has been linked to the treatment of various diseases such as cancer, arthritis, and cardiovascular diseases.

Mechanism of Action

N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide works by inhibiting the activity of metalloproteinases, which are enzymes that play a crucial role in various biological processes such as tissue remodeling, cell migration, and angiogenesis. Metalloproteinases are involved in the breakdown of extracellular matrix proteins, which is a crucial step in the invasion and migration of cancer cells. N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide binds to the active site of metalloproteinases and prevents them from carrying out their enzymatic activity.
Biochemical and Physiological Effects:
N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide has been shown to have several biochemical and physiological effects. In cancer research, N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide has been shown to inhibit the invasion and migration of cancer cells by blocking the activity of metalloproteinases. N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide has also been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the development of arthritis and other inflammatory diseases. In addition, N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide has been shown to promote wound healing by reducing the activity of metalloproteinases that degrade extracellular matrix proteins.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide is its ability to selectively inhibit the activity of metalloproteinases without affecting other enzymes. N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide is also relatively easy to synthesize and can be obtained in high purity. However, one of the limitations of N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide is its low solubility in water, which can make it difficult to use in certain experiments. In addition, N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide can be toxic at high concentrations, which can limit its use in certain cell culture experiments.

Future Directions

There are several future directions for the use of N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide in scientific research. One of the main directions is in the development of new cancer therapies that target metalloproteinases. N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide has also been shown to have potential in the treatment of arthritis and other inflammatory diseases. In addition, N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide can be used to study the role of metalloproteinases in various biological processes such as wound healing and angiogenesis. Further research is needed to fully understand the potential of N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide in these areas.

Synthesis Methods

The synthesis of N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide involves the reaction of 2-methylphenylacetic acid with thionyl chloride to form 2-methylphenylacetyl chloride. The 2-methylphenylacetyl chloride is then reacted with piperazine and 2-thiophenesulfonyl chloride to form N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide. The synthesis of N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide has been reported in several scientific publications, and the purity of the compound can be confirmed using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide has been widely used in scientific research to study the role of metalloproteinases in various biological processes. One of the main applications of N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide is in cancer research, where it has been shown to inhibit the invasion and migration of cancer cells by blocking the activity of metalloproteinases. N-(2-methylphenyl)-2-[4-(2-thienylsulfonyl)-1-piperazinyl]acetamide has also been used to study the role of metalloproteinases in arthritis, cardiovascular diseases, and wound healing.